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Compound of Interest

Compound Name: Auten-99

Cat. No.: B1666137 Get Quote

This guide provides a comprehensive technical overview of AUTEN-99 (Autophagy Enhancer-

99), a novel small molecule with significant potential in the field of neurodegenerative disease

research. We will delve into its chemical identity, mechanism of action, and key experimental

findings that underscore its promise as a therapeutic candidate. This document is intended for

researchers, scientists, and professionals in drug development who are interested in the

molecular pathways of autophagy and their therapeutic modulation.

Introduction: The Critical Role of Autophagy in
Neuroprotection
Autophagy is a fundamental cellular process responsible for the degradation and recycling of

damaged organelles and misfolded proteins.[1][2][3][4] In the context of the central nervous

system, a decline in autophagic efficiency is a hallmark of aging and is strongly implicated in

the pathogenesis of various neurodegenerative disorders, including Parkinson's and

Huntington's diseases.[1][2][3][4] The accumulation of toxic protein aggregates, a common

feature of these diseases, can be mitigated by enhancing the autophagic flux. This has led to a

surge in the discovery of small molecules that can modulate this pathway, offering a promising

therapeutic strategy. AUTEN-99 has emerged from such efforts as a potent and brain-

penetrant autophagy enhancer.[1][2][3]
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AUTEN-99 is a small molecule identified through a screen for novel autophagy-enhancing

factors.[1][2] It is available for research purposes as a hydrobromide salt.[5][6][7]

Table 1: Physicochemical Properties of AUTEN-99 Hydrobromide

Property Value Source

IUPAC Name

2-Biphenyl-4-yl-5,6-dihydro-

imidazo[2,1-b]thiazole

hydrobromide

[6]

Synonyms
Autophagy enhancer-99

hydrobromide, Auten-99 HBr
[5][6]

CAS Number 1049780-58-6 (HBr) [6][7][8]

Molecular Formula C17H15BrN2S [5][6][7]

Molecular Weight 359.28 g/mol [5][6][7]

Solubility
Soluble in DMSO (≥ 7.5

mg/mL)
[7]

Mechanism of Action: Inhibition of MTMR14/Jumpy
The primary molecular target of AUTEN-99 is the myotubularin-related phosphatase 14

(MTMR14), also known as Jumpy.[1][5][6][7][9] MTMR14 is a negative regulator of autophagy.

[1][2][4] It acts by dephosphorylating phosphatidylinositol 3-phosphate (PtdIns3P), a key lipid

messenger required for the initiation of autophagosome formation. By inhibiting MTMR14,

AUTEN-99 effectively increases the cellular levels of PtdIns3P, thereby promoting the formation

of autophagic vesicles and enhancing the overall autophagic flux.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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